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Compound of Interest |
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Compound Name: Isopropylcyclohexanecarboxylic

acid

Cat. No.: B134217

An In-depth Technical Guide to trans-4-
Isopropylcyclohexanecarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of trans-4-Isopropylcyclohexanecarboxylic acid, a key intermediate in
pharmaceutical synthesis. This document details its characteristics, experimental protocols for
property determination, and its primary applications, with a focus on data relevant to research
and development.

Chemical Identity and Physical Properties

trans-4-Isopropylcyclohexanecarboxylic acid is a white crystalline solid at room
temperature.[1][2][3] It is a derivative of cyclohexane, featuring a carboxylic acid and an
isopropyl group in a trans configuration on the cyclohexane ring.

Table 1: Chemical Identifiers
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Identifier Value
IUPAC Name trans-4-Isopropylcyclohexanecarboxylic acid
CAS Number 7077-05-6[4][5][6]

Molecular Formula

C10H1802[2][4][5]

Molecular Weight

170.25 g/mol [2][4][5]

Canonical SMILES

CC(C)C1CCC(CC1)C(=0)0

InChl Key

YRQKWRUZZCBSIG-KYZUINATSA-N

Table 2: Physical and Chemical Properties

Property Value

Appearance White crystalline powder[1][2][3]

Melting Point 95 °C[3][5]

Boiling Point 263.8 °C at 760 mmHg[3][4][5]

Density 0.996 g/cm?3[4][5]

pKa (Predicted) 4.91 £ 0.10[5]

Solubility Slightly soluble in DMSO and Methanol[5]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of trans-4-

Isopropylcyclohexanecarboxylic acid.

Infrared (IR) Spectroscopy

The IR spectrum of trans-4-Isopropylcyclohexanecarboxylic acid is consistent with its

carboxylic acid functionality. Key characteristic peaks include a broad O-H stretching band in
the region of 3300-2500 cm~1, a strong C=0 stretching band around 1700 cm~?, and C-H
stretching bands from the cyclohexane and isopropyl groups below 3000 cm~1.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

While high-resolution experimental spectra are not readily available in the public domain,
predicted NMR data can provide insight into the chemical environment of the protons and
carbons in the molecule.

e 1H NMR: The proton NMR spectrum is expected to show signals for the carboxylic acid
proton (a broad singlet), the methine proton of the isopropyl group, the methyl protons of the
isopropyl group (a doublet), and the protons of the cyclohexane ring.

e 13C NMR: The carbon NMR spectrum should display distinct signals for the carbonyl carbon,
the carbons of the isopropyl group, and the carbons of the cyclohexane ring.[1]

Mass Spectrometry

Mass spectrometry data would confirm the molecular weight of the compound. The
fragmentation pattern would likely show losses of the carboxylic acid group and the isopropyl

group.

Experimental Protocols

The following are detailed methodologies for the determination of key physical properties and
for the synthesis of trans-4-Isopropylcyclohexanecarboxylic acid.

Melting Point Determination

Apparatus:

e Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)
o Capillary tubes (sealed at one end)

e Thermometer

Procedure:

o A small amount of the crystalline trans-4-Isopropylcyclohexanecarboxylic acid is finely
powdered.
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The powdered sample is packed into a capillary tube to a height of 2-3 mm.
The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a slow, controlled rate (approximately 1-2 °C per minute) near the
expected melting point.

The temperature at which the first liquid appears and the temperature at which the entire
sample becomes a clear liquid are recorded as the melting point range.

Boiling Point Determination

Apparatus:

Thiele tube or similar heating bath
Small test tube

Capillary tube (sealed at one end)
Thermometer

Heating source (e.g., Bunsen burner)

Procedure:

A small amount of trans-4-Isopropylcyclohexanecarboxylic acid is placed in the small test
tube.

The capillary tube is inverted and placed inside the test tube with the open end submerged in
the liquid.

The test tube assembly is attached to a thermometer and immersed in the heating bath of
the Thiele tube.

The apparatus is heated gently. As the temperature rises, a stream of bubbles will emerge
from the open end of the capillary tube.

Heating is discontinued when a steady stream of bubbles is observed.
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e The temperature at which the liquid begins to enter the capillary tube upon cooling is
recorded as the boiling point.

Synthesis Protocol: Hydrogenation of 4-
Isopropylbenzoic Acid

A common method for the synthesis of 4-isopropylcyclohexanecarboxylic acid (a mixture of cis
and trans isomers) is the catalytic hydrogenation of 4-isopropylbenzoic acid.[7] The trans
iIsomer can then be separated or the mixture can be isomerized to favor the trans product.

Materials:

4-1sopropylbenzoic acid (cumic acid)

Platinum oxide (PtO2) catalyst

Glacial acetic acid

Hydrogen gas source

Filtration apparatus

Rotary evaporator

Procedure:

e Platinum oxide (500 mg) is suspended in glacial acetic acid (50 ml).[7]
e 4-Isopropylbenzoic acid (10 g, 61 mmol) is added to the suspension.[7]

e The mixture is subjected to hydrogenation at room temperature under a hydrogen pressure
of 5 kg/cm 2 with vigorous stirring for 2 hours.[7]

o Upon completion of the reaction, the catalyst is removed by filtration.[7]

o The filtrate is concentrated under reduced pressure to yield the crude product, which is a
mixture of cis- and trans-4-isopropylcyclohexanecarboxylic acid.[7]
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e The product can be further purified by distillation or crystallization. The trans isomer can be
selectively crystallized or the cis isomer can be converted to the more stable trans isomer
through epimerization, for example, by heating with a strong base.

Chemical Reactivity and Applications
Reactivity

The chemical reactivity of trans-4-Isopropylcyclohexanecarboxylic acid is primarily dictated
by the carboxylic acid functional group. It undergoes typical reactions of carboxylic acids,
including:

Esterification: Reacts with alcohols in the presence of an acid catalyst to form esters.[8]

Amide Formation: Reacts with amines to form amides, often requiring activation of the
carboxylic acid (e.g., conversion to an acyl chloride).[9]

Reduction: Can be reduced to the corresponding alcohol (trans-4-
isopropylcyclohexylmethanol) using strong reducing agents like lithium aluminum hydride.

Salt Formation: Reacts with bases to form carboxylate salts.

Applications in Drug Development

The most significant application of trans-4-Isopropylcyclohexanecarboxylic acid is as a key
starting material in the synthesis of Nateglinide.[2][10] Nateglinide is an oral anti-diabetic agent
used for the treatment of type 2 diabetes mellitus. The trans-stereochemistry of the isopropyl

and carboxylic acid groups is crucial for the pharmacological activity of the final drug molecule.

Visualizations
Chemical Structure

Caption: Chemical structure of trans-4-lsopropylcyclohexanecarboxylic acid.

Synthesis Workflow
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Caption: Simplified workflow for the synthesis of the target compound.

Key Reactivity Pathways
( trans-4-lsopropyl- ]
cyclohexanecarboxylic Acid

+ Alcohol, H* |+ Amine, coupling agent \ + Reducing Agent

( ) )

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b134217?utm_src=pdf-body-img
https://www.benchchem.com/product/b134217?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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